Cas no 2172366-14-0 (1-(trifluoromethyl)cyclopropylmethyl chloroformate)

• Product Name: 1-(trifluoromethyl)cyclopropylmethyl chloroformate
• CAS No: 2172366-14-0
• MF: C₆H₆ClF₃O₂
• MW: 202.558851718903
• CID: 6341137
• PubChem ID: 165571436
• Update Time: 2025-06-08

1-(trifluoromethyl)cyclopropylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclopropylmethyl chloroformate
• EN300-1613005
• [1-(trifluoromethyl)cyclopropyl]methyl chloroformate
• 2172366-14-0

• Inchi： 1S/C6H6ClF3O2/c7-4(11)12-3-5(1-2-5)6(8,9)10/h1-3H2
• InChI Key： FERXMOUVPTXRFG-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 202.0008416g/mol
• Monoisotopic Mass: 202.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(trifluoromethyl)cyclopropylmethyl chloroformate

1-(Trifluoromethyl)cyclopropylmethyl Chloroformate: An Overview of Its Properties, Applications, and Recent Research

1-(Trifluoromethyl)cyclopropylmethyl chloroformate (CAS No. 2172366-14-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a chloroformate functional group. These structural features contribute to its distinct chemical properties and potential applications in various scientific and industrial contexts.

The trifluoromethyl group (CF₃) is a well-known functional group that imparts several desirable properties to organic molecules. It is highly electronegative and lipophilic, which can enhance the stability, solubility, and biological activity of the compound. In the case of 1-(trifluoromethyl)cyclopropylmethyl chloroformate, the presence of this group can influence its reactivity and selectivity in chemical reactions, making it a valuable reagent in synthetic chemistry.

The chloroformate functional group (Cl-CO-O-) is another key feature of this compound. Chloroformates are widely used as reactive intermediates in organic synthesis due to their ability to form esters and carbonates with alcohols and phenols. This reactivity makes 1-(trifluoromethyl)cyclopropylmethyl chloroformate an attractive choice for the synthesis of complex molecules, particularly those with fluorinated functionalities.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research. The introduction of fluorine atoms into drug molecules can significantly improve their pharmacological properties, such as metabolic stability, bioavailability, and binding affinity to target proteins. 1-(Trifluoromethyl)cyclopropylmethyl chloroformate has been explored as a building block for the synthesis of novel fluorinated drugs with enhanced therapeutic potential.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(trifluoromethyl)cyclopropylmethyl chloroformate in the development of potent inhibitors for specific enzymes involved in disease pathways. The researchers demonstrated that compounds derived from this chloroformate exhibited high selectivity and efficacy in inhibiting target enzymes, suggesting its potential as a lead compound for drug discovery.

Beyond pharmaceutical applications, 1-(trifluoromethyl)cyclopropylmethyl chloroformate has also found utility in materials science. Fluorinated compounds are known for their unique physical properties, such as low surface energy and high thermal stability. These properties make them suitable for applications in coatings, lubricants, and electronic materials. Recent research has explored the use of this compound as a precursor for the synthesis of fluorinated polymers with enhanced performance characteristics.

In the realm of analytical chemistry, 1-(trifluoromethyl)cyclopropylmethyl chloroformate has been utilized as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The formation of stable derivatives with improved volatility and detectability can enhance the sensitivity and accuracy of analytical methods, making it a valuable tool for trace analysis of various compounds.

The safety and environmental impact of chemical compounds are critical considerations in their development and application. While specific data on the toxicity and environmental fate of 1-(trifluoromethyl)cyclopropylmethyl chloroformate are limited, it is essential to follow standard safety protocols when handling this compound to ensure safe laboratory practices. Researchers should also conduct thorough risk assessments to evaluate any potential hazards associated with its use.

In conclusion, 1-(trifluoromethyl)cyclopropylmethyl chloroformate (CAS No. 2172366-14-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an important reagent in synthetic chemistry, a promising lead compound in pharmaceutical research, and a valuable material in materials science and analytical chemistry. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.